Cas no 74810-23-4 (N,4-Dimethyl-N-[(S)-alpha-methylphenethyl]benzenesulfonamide)

• Product Name: N,4-Dimethyl-N-[(S)-alpha-methylphenethyl]benzenesulfonamide
• CAS No: 74810-23-4
• MF: C₁₇H₂₁NO₂S
• MW: 303.419143438339
• CID: 2674231
• PubChem ID: 11347229
• Update Time: 2025-11-01

N,4-Dimethyl-N-[(S)-alpha-methylphenethyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N,4-Dimethyl-N-[(S)-α-methylphenethyl]benzenesulfonamide
• PD064227
• 74810-23-4
• DTXSID601345170
• (S)-Methamphetamine p-toluenesulfonamide
• N,4-dimethyl-N-[(2S)-1-phenylpropan-2-yl]benzenesulfonamide
• N,4-Dimethyl-N-[(S)-alpha-methylphenethyl]benzenesulfonamide

• Inchi： 1S/C17H21NO2S/c1-14-9-11-17(12-10-14)21(19,20)18(3)15(2)13-16-7-5-4-6-8-16/h4-12,15H,13H2,1-3H3/t15-/m0/s1
• InChI Key： FSONJJCLDHBBJA-HNNXBMFYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N(C)[C@@H](C)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 303.12930009Da
• Monoisotopic Mass: 303.12930009Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.8Ų

Additional information on N,4-Dimethyl-N-[(S)-alpha-methylphenethyl]benzenesulfonamide

Introduction to N,4-Dimethyl-N-[(S)-alpha-methylphenethyl]benzenesulfonamide (CAS No. 74810-23-4)

N,4-Dimethyl-N-[(S)-alpha-methylphenethyl]benzenesulfonamide, a compound with the chemical identifier CAS No. 74810-23-4, is a specialized molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a benzenesulfonamide moiety and a chiral center at the (S)-configuration of the alpha-methylphenethyl group, contribute to its unique chemical properties and biological interactions.

The benzenesulfonamide functional group is a critical component of this compound, as it is known to enhance binding affinity and specificity in biological targets. This group is often employed in the design of drugs due to its ability to form hydrogen bonds and interact with various enzymes and receptors. The sulfonamide moiety's role in medicinal chemistry is well-documented, with numerous examples of sulfonamides serving as lead compounds in the development of antibiotics, anti-inflammatory agents, and other therapeutic interventions.

The (S)-alpha-methylphenethyl side chain is another key feature that distinguishes N,4-Dimethyl-N-[(S)-alpha-methylphenethyl]benzenesulfonamide from other sulfonamides. This chiral center not only contributes to the molecule's stereochemical complexity but also influences its pharmacological activity. Chiral drugs have been shown to exhibit different biological responses depending on their stereochemistry, making the precise control of stereochemical purity essential for therapeutic efficacy.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like N,4-Dimethyl-N-[(S)-alpha-methylphenethyl]benzenesulfonamide. Techniques such as asymmetric synthesis and chiral resolution have been instrumental in achieving high enantiomeric purity, which is crucial for evaluating the compound's pharmacological properties. The synthesis of this compound involves multiple steps, including condensation reactions, functional group transformations, and purification processes, each requiring careful optimization to ensure high yield and purity.

In terms of biological activity, N,4-Dimethyl-N-[(S)-alpha-methylphenethyl]benzenesulfonamide has been investigated for its potential role in modulating various biological pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. The interaction between the benzenesulfonamide group and target proteins appears to be critical for its biological activity, with studies indicating that subtle modifications in the structure can significantly alter its pharmacological profile.

One area of interest has been the potential application of this compound in the treatment of neurodegenerative diseases. The (S)-alpha-methylphenethyl group is reminiscent of natural products that have shown neuroprotective properties. By leveraging these structural motifs, researchers aim to develop novel therapeutics that can interact with specific targets involved in conditions such as Alzheimer's disease and Parkinson's disease. The benzenesulfonamide moiety may provide additional binding interactions necessary for efficacy against these complex diseases.

Furthermore, the compound's potential as an intermediate in drug discovery has not been overlooked. Its unique structural framework makes it a valuable scaffold for generating derivatives with enhanced biological activity or improved pharmacokinetic properties. Researchers often use such intermediates to explore new chemical space and identify lead compounds for further development.

The synthesis and characterization of N,4-Dimethyl-N-[(S)-alpha-methylphenethyl]benzenesulfonamide have also contributed to our understanding of sulfonamide chemistry. Detailed mechanistic studies have provided insights into how this class of compounds interacts with biological targets at the molecular level. These insights are crucial for designing more effective drugs with improved selectivity and reduced side effects.

As research continues to evolve, new methodologies for studying this compound are being developed. Techniques such as computational modeling and high-throughput screening are being employed to accelerate the discovery process. These approaches allow researchers to predict how different modifications will affect the compound's properties, thereby streamlining the drug development pipeline.

In conclusion, N,4-Dimethyl-N-[(S)-alpha-methylphenethyl]benzenesulfonamide represents a promising area of research within pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further investigation. As our understanding of sulfonamides and their derivatives continues to grow, compounds like this one are likely to play an increasingly important role in the development of new therapies for various diseases.